Cas no 1261961-07-2 (4-(3-Chloro-4-hydroxyphenyl)thiophene-2-carboxylic acid)
1261961-07-2 structure
Product Name:4-(3-Chloro-4-hydroxyphenyl)thiophene-2-carboxylic acid
CAS No:1261961-07-2
MF:C11H7ClO3S
MW:254.689481019974
MDL:MFCD18315629
CID:2766217
PubChem ID:53221364
Update Time:2025-04-21
4-(3-Chloro-4-hydroxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID90686014
- 1261961-07-2
- MFCD18315629
- 4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95%
- 4-(2-CARBOXYTHIOPHENE-4-YL)-2-CHLOROPHENOL
- 4-(3-Chloro-4-hydroxyphenyl)thiophene-2-carboxylic acid
-
- MDL: MFCD18315629
- Inchi: 1S/C11H7ClO3S/c12-8-3-6(1-2-9(8)13)7-4-10(11(14)15)16-5-7/h1-5,13H,(H,14,15)
- InChI Key: PAAQZWHYRSLBAT-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1=CSC(C(=O)O)=C1)O
Computed Properties
- Exact Mass: 253.9804429Da
- Monoisotopic Mass: 253.9804429Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 85.8Ų
4-(3-Chloro-4-hydroxyphenyl)thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB321831-5 g |
4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95%; . |
1261961-07-2 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB321831-5g |
4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95%; . |
1261961-07-2 | 95% | 5g |
€1159.00 | 2025-04-21 |
4-(3-Chloro-4-hydroxyphenyl)thiophene-2-carboxylic acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
1261961-07-2 (4-(3-Chloro-4-hydroxyphenyl)thiophene-2-carboxylic acid) Related Products
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- 1261896-15-4(2-(2-Carboxythiophene-4-yl)phenol)
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- 1261896-66-5(4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid)
- 82437-74-9(4-(4-Methoxyphenyl)thiophene-2-carboxylic acid)
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